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For Researchers, Scientists, and Drug Development Professionals

The ascent of iridium catalysis represents a significant chapter in the annals of chemical

synthesis, offering powerful and often unprecedented solutions to long-standing challenges in

creating complex molecules. From its early beginnings in hydrogenation to its modern

applications in late-stage functionalization of drug candidates, iridium has proven to be a

uniquely versatile and potent transition metal catalyst. This technical guide provides a historical

overview of key milestones in the development of iridium catalysis, presenting quantitative

data, detailed experimental protocols for seminal reactions, and visual representations of the

underlying catalytic cycles.

The Dawn of Iridium Hydrogenation: Crabtree's
Catalyst
The 1970s marked a pivotal moment in homogeneous catalysis with the development of

Wilkinson's rhodium-based catalyst. However, its iridium analogue was initially underexplored.

This changed dramatically with the work of Robert H. Crabtree and his graduate student

George Morris. In the late 1970s, while at the Institut de Chimie des Substances Naturelles in

France, they developed what is now famously known as Crabtree's catalyst, [Ir(COD)(PCy₃)
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(py)]PF₆.[1][2] This air-stable, orange solid demonstrated remarkable activity for the

hydrogenation of alkenes, particularly for sterically hindered and tri- and tetrasubstituted olefins

that were challenging substrates for existing catalysts.[3]

Quantitative Performance Data
The superior performance of Crabtree's catalyst compared to its contemporaries, Wilkinson's

catalyst and the Schrock-Osborn catalyst, is evident in its significantly higher turnover

frequencies for a range of olefin substrates.

Substrate
Wilkinson's
Catalyst (Turnover
Frequency)

Schrock-Osborn
Catalyst (Turnover
Frequency)

Crabtree's Catalyst
(Turnover
Frequency)

1-Hexene 650 4000 6400

Cyclohexene 700 10 4500

1-Methylcyclohexene 13 — 3800

2,3-Dimethyl-but-2-

ene
— — 4000

Turnover frequencies are expressed in units of (moles of product) / (moles of catalyst · hour)

under specific reaction conditions.

Experimental Protocol: Synthesis of Crabtree's Catalyst
The synthesis of Crabtree's catalyst, [Ir(COD)(PCy₃)(py)]PF₆, is a foundational procedure in

iridium chemistry.

Materials:

[{Ir(COD)Cl}₂] (Di-μ-chlorobis(1,5-cyclooctadiene)diiridium(I))

Tricyclohexylphosphine (PCy₃)

Pyridine (py)
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Ammonium hexafluorophosphate (NH₄PF₆)

Acetone

Methanol

Diethyl ether

Procedure:

A solution of [{Ir(COD)Cl}₂] (0.50 g, 0.74 mmol) in 20 mL of acetone is prepared in a Schlenk

flask under an inert atmosphere (e.g., argon or nitrogen).

To this solution, tricyclohexylphosphine (0.42 g, 1.5 mmol) is added, and the mixture is

stirred for 15 minutes at room temperature.

Pyridine (0.12 mL, 1.5 mmol) is then added, and the solution is stirred for an additional 30

minutes.

A solution of ammonium hexafluorophosphate (0.25 g, 1.5 mmol) in 5 mL of methanol is

added to the reaction mixture, resulting in the immediate precipitation of a bright orange

solid.

The mixture is stirred for another 15 minutes, and then the solid is collected by filtration.

The collected solid is washed with diethyl ether (3 x 10 mL) and dried under vacuum to yield

the orange, microcrystalline product.

Catalytic Cycle of Alkene Hydrogenation
The mechanism of hydrogenation by Crabtree's catalyst involves an Ir(I)/Ir(III) catalytic cycle.

The catalytically active species is generated in solution, where the cyclooctadiene (COD) ligand

is hydrogenated and replaced by solvent molecules, which are in turn substituted by the olefin

and dihydrogen.
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[Ir(COD)(PCy3)(py)]+ [Ir(S)2(PCy3)(py)]+
(S = solvent)

+ 2H2, -COD, +2S

[Ir(olefin)(S)(PCy3)(py)]+
+ olefin, -S

[Ir(H)2(olefin)(S)(PCy3)(py)]++ H2 (Oxidative Addition) [Ir(H)(alkyl)(S)(PCy3)(py)]+Migratory Insertion

[Ir(alkane)(S)(PCy3)(py)]+

Reductive Elimination

- alkane, +S

Click to download full resolution via product page

Caption: Catalytic cycle for alkene hydrogenation by Crabtree's catalyst.

Revolutionizing Asymmetric Synthesis: Iridium-
Catalyzed Allylic Substitution
The late 1990s and early 2000s witnessed a paradigm shift in asymmetric catalysis with the

emergence of iridium-catalyzed allylic substitution reactions. Pioneering work by the research

groups of John F. Hartwig and Günter Helmchen demonstrated that iridium catalysts could

achieve high regio- and enantioselectivity in the formation of carbon-carbon and carbon-

heteroatom bonds, often complementary to the well-established palladium-catalyzed systems.

[4][5] A key breakthrough was the use of chiral phosphoramidite ligands, which, in combination

with an iridium precursor, generated highly active and selective catalysts.[4][6]

Quantitative Performance Data for Asymmetric Allylic
Amination
The iridium-catalyzed asymmetric amination of allylic carbonates showcases the exceptional

enantioselectivity achievable with this methodology.[4][6][7]
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Entry
Allylic
Carbonate

Amine Yield (%)
Enantiomeric
Excess (%)

1
Cinnamyl methyl

carbonate
Benzylamine 95 98

2
Cinnamyl methyl

carbonate
Morpholine 91 97

3
Cinnamyl methyl

carbonate
Aniline 85 96

4
(E)-2-Hexenyl

methyl carbonate
Benzylamine 88 95

5
(E)-2-Hexenyl

methyl carbonate
Morpholine 84 94

Experimental Protocol: Iridium-Catalyzed Asymmetric
Allylic Amination
The following is a general procedure for the iridium-catalyzed asymmetric allylic amination

developed by the Hartwig group.[4]

Materials:

[{Ir(COD)Cl}₂]

Chiral phosphoramidite ligand (e.g., (R,R)-N,N'-dibenzyl-N,N'-dimethyl-2,2'-

bis(diphenylphosphino)-1,1'-binaphthyl)

Allylic carbonate

Amine

Tetrahydrofuran (THF), anhydrous

Inert atmosphere glovebox or Schlenk line
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Procedure:

In a glovebox, a solution of [{Ir(COD)Cl}₂] (0.01 mmol) and the chiral phosphoramidite ligand

(0.022 mmol) in 1.0 mL of anhydrous THF is prepared in a vial and stirred for 15 minutes.

The allylic carbonate (0.5 mmol) is added to the catalyst solution.

The amine (0.6 mmol) is then added to the reaction mixture.

The vial is sealed and the reaction is stirred at room temperature for the specified time

(typically 12-24 hours).

Upon completion, the reaction mixture is concentrated under reduced pressure.

The residue is purified by flash column chromatography on silica gel to afford the desired

allylic amine product.

Catalytic Cycle of Asymmetric Allylic Substitution
The mechanism of iridium-catalyzed asymmetric allylic substitution is believed to involve the

formation of a chiral iridium-allyl intermediate.

[Ir(COD)L]+

[Ir(olefin)L]+
+ Allylic Substrate

[Ir(allyl)(X)L]+Oxidative Addition Nucleophilic Attack+ Nucleophile

[Ir(product)L]+
- Product

Click to download full resolution via product page

Caption: Generalized catalytic cycle for iridium-catalyzed asymmetric allylic substitution.

The Rise of C-H Functionalization: Iridium-Catalyzed
Borylation
A groundbreaking development in synthetic chemistry has been the direct functionalization of

otherwise inert C-H bonds. Iridium catalysis has been at the forefront of this revolution,
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particularly in the realm of C-H borylation. The seminal work of Hartwig and Miyaura, as well as

Smith, demonstrated that iridium complexes, typically in conjunction with bipyridine or

phenanthroline ligands, could catalyze the borylation of aromatic and heteroaromatic C-H

bonds with high regioselectivity, governed primarily by steric factors.[8][9]

Quantitative Performance Data for Aromatic C-H
Borylation
The iridium-catalyzed borylation of arenes with bis(pinacolato)diboron (B₂pin₂) proceeds with

high yields and predictable regioselectivity.[8]

Arene Product Yield (%)
Regioselectivity
(meta:para)

Toluene
4-Tolylboronic acid

pinacol ester
95 >98:2 (para)

Anisole

4-

Methoxyphenylboronic

acid pinacol ester

98 >98:2 (para)

Chlorobenzene

4-

Chlorophenylboronic

acid pinacol ester

85 >98:2 (para)

1,3-Dichlorobenzene

3,5-

Dichlorophenylboronic

acid pinacol ester

99 N/A

Experimental Protocol: Iridium-Catalyzed Aromatic C-H
Borylation
The following is a general procedure for the iridium-catalyzed borylation of arenes.[8]

Materials:

[{Ir(COD)OMe}₂]
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4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy)

Bis(pinacolato)diboron (B₂pin₂)

Arene

Cyclooctane (as solvent and internal standard)

Inert atmosphere glovebox or Schlenk line

Procedure:

In a glovebox, a vial is charged with [{Ir(COD)OMe}₂] (0.0075 mmol), dtbpy (0.015 mmol),

and B₂pin₂ (0.5 mmol).

The arene (1.0 mmol) and cyclooctane (0.5 mL) are added to the vial.

The vial is sealed and heated to 80 °C for the specified time (typically 1-16 hours).

After cooling to room temperature, the reaction mixture is diluted with an appropriate solvent

(e.g., diethyl ether) and filtered through a short plug of silica gel.

The filtrate is concentrated under reduced pressure, and the residue is purified by

chromatography or crystallization to yield the arylboronate ester.

Catalytic Cycle of C-H Borylation
The mechanism of iridium-catalyzed C-H borylation is proposed to involve an Ir(III)/Ir(V)

catalytic cycle.[10]

[Ir(L)(Bpin)3]

[Ir(H)(Aryl)(L)(Bpin)3]+ Arene (C-H Activation)

[Ir(H)(L)(Bpin)2]

- Aryl-Bpin (Reductive Elimination)

+ B2pin2, - H-Bpin

Click to download full resolution via product page

Caption: Proposed catalytic cycle for iridium-catalyzed C-H borylation.
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Harnessing Solar Energy: Iridium-Catalyzed Water
Oxidation
In the quest for sustainable energy solutions, iridium catalysis has emerged as a critical player

in the field of artificial photosynthesis, specifically in the challenging process of water oxidation.

In 2008, the Bernhard group reported that certain cyclometalated iridium(III) aquo complexes

could efficiently catalyze the oxidation of water to dioxygen.[11] This discovery spurred intense

research into the development of more robust and active iridium-based water oxidation

catalysts (WOCs).

Quantitative Performance Data for Water Oxidation
The activity of iridium-based WOCs is often measured by their turnover number (TON) and

turnover frequency (TOF).

Catalyst Precursor Oxidant TON TOF (s⁻¹)

[Ir(ppy)₂(H₂O)₂]⁺ Ce(IV) >1000 ~0.05

[CpIr(bpy)(H₂O)]²⁺ Ce(IV) >500 ~0.1

[CpIr(6,6'-dihydroxy-

2,2'-bipyridine)

(OH₂)]²⁺

NaIO₄ >2000 ~0.3

TON = moles of O₂ produced / moles of catalyst; TOF = moles of O₂ produced / (moles of

catalyst · time).

Experimental Protocol: Iridium-Catalyzed Water
Oxidation
The following is a general procedure for evaluating the activity of an iridium-based WOC using

a chemical oxidant.

Materials:

Iridium catalyst precursor
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Ceric ammonium nitrate (CAN) or sodium periodate (NaIO₄)

Deionized water

Reaction vessel equipped with an oxygen sensor or a pressure transducer

Procedure:

A solution of the iridium catalyst precursor is prepared in deionized water.

The reaction vessel is charged with a solution of the chemical oxidant (e.g., CAN) in water.

The system is sealed and allowed to equilibrate.

The catalyst solution is injected into the oxidant solution to initiate the reaction.

The evolution of oxygen is monitored over time using the oxygen sensor or by measuring the

pressure increase in the headspace of the reaction vessel.

The TON and TOF are calculated from the amount of oxygen produced and the amount of

catalyst used.

Mechanistic Pathways in Water Oxidation
The mechanism of iridium-catalyzed water oxidation is complex and can proceed through

different pathways depending on the catalyst and reaction conditions. One proposed pathway

involves the formation of high-valent iridium-oxo species.

[Ir(III)]

[Ir(IV)]
- e-

[Ir(V)=O]- e-, - H+ O-O Bond Formation+ H2O

O2 Release
- 2e-, - 2H+

Click to download full resolution via product page

Caption: A simplified representation of a possible pathway for iridium-catalyzed water oxidation.
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Conclusion
The historical development of iridium catalysis is a testament to the power of fundamental

research in driving innovation in chemical synthesis. From the robust hydrogenation capabilities

of Crabtree's catalyst to the exquisite selectivity of modern asymmetric transformations and the

promise of artificial photosynthesis, iridium has consistently expanded the horizons of what is

possible in the construction of complex molecules. The detailed experimental protocols and

mechanistic insights provided in this guide are intended to serve as a valuable resource for

researchers, scientists, and drug development professionals seeking to harness the

remarkable potential of iridium catalysis in their own endeavors. As the field continues to

evolve, the principles and foundational discoveries outlined herein will undoubtedly inspire the

next generation of catalytic innovations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Origins of Enantioselectivity during Allylic Substitution Reactions Catalyzed by
Metallacyclic Iridium Complexes - PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Metal-Catalyzed Borylation via C-H activation - Wordpress [reagents.acsgcipr.org]

4. Regio- and enantioselective allylic amination of achiral allylic esters catalyzed by an
iridium-phosphoramidite complex | The Hartwig Group [hartwig.cchem.berkeley.edu]

5. Regio- and Enantioselective Allylic Amination of Achiral Allylic Esters Catalyzed by an
Iridium-Phosphoramidite Complex [organic-chemistry.org]

6. pubs.acs.org [pubs.acs.org]

7. Regio- and enantioselective allylic amination of achiral allylic esters catalyzed by an
iridium-phosphoramidite complex - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Iridium-Catalyzed C–H Borylation of Cyclopropanes | The Hartwig Group
[hartwig.cchem.berkeley.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b16111493?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC3368983/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3368983/
https://www.researchgate.net/publication/43762064_Highly_Efficient_Synthesis_of_Phosphinodihydrooxazole15-cyclooctadiene_Iridium_Complexes
https://reagents.acsgcipr.org/reagent-guides/borylation/list-of-reagents/metal-catalyzed-borylation-via-c-h-activation/
https://hartwig.cchem.berkeley.edu/publications/92
https://hartwig.cchem.berkeley.edu/publications/92
https://www.organic-chemistry.org/abstracts/literature/091.shtm
https://www.organic-chemistry.org/abstracts/literature/091.shtm
https://pubs.acs.org/doi/10.1021/ja028614m
https://pubmed.ncbi.nlm.nih.gov/12487578/
https://pubmed.ncbi.nlm.nih.gov/12487578/
https://hartwig.cchem.berkeley.edu/publications/295
https://hartwig.cchem.berkeley.edu/publications/295
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16111493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. Iridium-Catalyzed C−H Borylation of Heteroarenes: Scope, Regioselectivity, Application to
Late-Stage Functionalization, and Mechanism | The Hartwig Group
[hartwig.cchem.berkeley.edu]

10. Regio- and Enantioselective Iridium-Catalyzed Amination of Racemic Branched Alkyl-
Substituted Allylic Acetates with Primary and Secondary Aromatic and Heteroaromatic
Amines - PMC [pmc.ncbi.nlm.nih.gov]

11. Cyclometalated iridium(III) Aquo complexes: efficient and tunable catalysts for the
homogeneous oxidation of water - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Historical Overview of Iridium Catalysis Development:
An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16111493/docs#a-historical-overview-of-iridium-
catalysis-development-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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